Cas no 773129-05-8 (5-(furan-2-yl)-4-methylpenta-2,4-dienoic acid)

• Product Name: 5-(furan-2-yl)-4-methylpenta-2,4-dienoic acid
• CAS No: 773129-05-8
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 6041191
• PubChem ID: 133677033
• Update Time: 2023-12-13

5-(furan-2-yl)-4-methylpenta-2,4-dienoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-4-methylpenta-2,4-dienoic acid
• EN300-1854525
• 773129-05-8

• Inchi： 1S/C10H10O3/c1-8(4-5-10(11)12)7-9-3-2-6-13-9/h2-7H,1H3,(H,11,12)/b5-4+,8-7-
• InChI Key： RWDSUTXTJMXBNJ-HTKRNXBHSA-N
• SMILES： O1C=CC=C1/C=C(\C=C\C(=O)O)/C

Computed Properties

• Exact Mass: 178.062994177g/mol
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids